Cas no 300375-22-8 (2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide)

• Product Name: 2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide
• CAS No: 300375-22-8
• MF: C₁₅H₁₆N₂O₄S
• MW: 320.363542556763
• CID: 6083253
• PubChem ID: 767698
• Update Time: 2025-05-20

2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide
• 2,4,6-trimethyl-N-(3-nitrophenyl)benzenesulfonamide
• Benzenesulfonamide, 2,4,6-trimethyl-N-(3-nitrophenyl)-
• EU-0067926
• AKOS000805785
• SR-01000398699-1
• SR-01000398699
• Z45631676
• 300375-22-8
• F0046-0020

• Inchi： 1S/C15H16N2O4S/c1-10-7-11(2)15(12(3)8-10)22(20,21)16-13-5-4-6-14(9-13)17(18)19/h4-9,16H,1-3H3
• InChI Key： MOFCRSVSBIEORS-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=CC([N+]([O-])=O)=C2)(=O)=O)=C(C)C=C(C)C=C1C

Computed Properties

• Exact Mass: 320.08307817g/mol
• Monoisotopic Mass: 320.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on 2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide

Introduction to 2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide (CAS No. 300375-22-8)

2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide, identified by the Chemical Abstracts Service Number (CAS No.) 300375-22-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities. The structural framework of this molecule incorporates a benzene ring substituted with methyl groups at the 2, 4, and 6 positions, further functionalized with a nitrophenyl group at the nitrogen-bearing sulfonamide moiety. Such a structural configuration imparts unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The 2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide molecule exhibits a high degree of complexity that warrants detailed exploration. The presence of multiple substituents not only influences its physicochemical properties but also modulates its potential interactions with biological targets. In recent years, there has been growing interest in sulfonamide derivatives due to their demonstrated efficacy in various therapeutic applications. The nitrophenyl group, in particular, is known to enhance lipophilicity and metabolic stability, which are critical factors in drug design. This compound’s potential as an intermediate or lead structure in the development of novel therapeutics has been underscored by several preliminary studies.

One of the most compelling aspects of 2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide is its versatility in chemical modifications. Researchers have leveraged this scaffold to explore derivatives with enhanced pharmacological profiles. For instance, modifications to the nitro group or the sulfonamide moiety have shown promise in altering binding affinities and selectivity towards specific biological targets. These findings align with the broader trend in medicinal chemistry toward rational drug design, where structural modifications are systematically employed to optimize therapeutic efficacy.

Recent advancements in computational chemistry have further accelerated the investigation of 2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide. Molecular modeling studies have provided insights into its binding interactions with potential targets such as enzymes and receptors. These simulations have been instrumental in predicting how structural changes might impact biological activity, thereby guiding experimental efforts more efficiently. The integration of machine learning algorithms has also enabled high-throughput virtual screening of analogs, identifying novel derivatives with enhanced properties.

The pharmacological potential of 2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide has been explored across multiple therapeutic areas. Initial studies suggest that this compound may exhibit anti-inflammatory and antimicrobial properties. The sulfonamide moiety is particularly relevant in this context, as it is a known pharmacophore in drugs targeting bacterial infections and inflammatory diseases. Additionally, the nitrophenyl group’s ability to engage with biological systems suggests possible applications in neuropharmacology and anticancer therapies.

In vitro assays have been conducted to evaluate the biochemical activity of 300375-22-8. These experiments have focused on its interaction with enzymes such as cytochrome P450 isoforms and kinases, which are critical for drug metabolism and signal transduction pathways. Preliminary results indicate that this compound exhibits moderate inhibition towards certain target enzymes, suggesting its utility as a scaffold for developing more potent inhibitors. Furthermore, its stability under various conditions makes it a viable candidate for further optimization.

The synthesis of 2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide presents both challenges and opportunities for synthetic chemists. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient routes to this compound, reducing both cost and environmental impact. Green chemistry principles have been increasingly applied to these processes, emphasizing sustainability and minimal waste generation.

The future direction of research on CAS No. 300375-22-8 is likely to focus on expanding its therapeutic applications through structure-activity relationship (SAR) studies. By systematically modifying its structure and evaluating the impact on biological activity, researchers aim to uncover new mechanisms of action and optimize its pharmacokinetic properties. Collaborative efforts between experimentalists and computational scientists will be crucial in achieving these goals.

The industrial relevance of 2,4,6-trimethyl-N-(3-nitrophenyl)benzene-1-sulfonamide cannot be overstated. Its potential as a building block for novel drugs underscores its importance in pharmaceutical research and development pipelines. As regulatory landscapes evolve and new therapeutic challenges emerge, compounds like this one will continue to play a pivotal role in addressing unmet medical needs.